1,3-bis(1-benzyl-1H-indol-2-yl)acetone

• IUPAC Name: 1,3-bis(1-benzylindol-2-yl)propan-2-one
• InChI: InChI=1S/C33H28N2O/c36-31(21-29-19-27-15-7-9-17-32(27)34(29)23-25-11-3-1-4-12-25)22-30-20-28-16-8-10-18-33(28)35(30)24-26-13-5-2-6-14-26/h1-20H,21-24H2
• InChI Key: SQKQJRBYCKJPLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C=C2CC(=O)CC4=CC5=CC=CC=C5N4CC6=CC=CC=C6
• Molecular Formula: C33H28N2O
• Molecular Weight: 468.6 g/mol

Description

1,3-bis(1-benzyl-1H-indol-2-yl)acetone, also known as DIM-C-pPhBr, is a synthetic compound that has gained significant attention in scientific research due to its potential use as an anticancer agent. The compound belongs to the indole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 1,3-bis(1-benzyl-1H-indol-2-yl)acetone is not fully understood. However, it is believed to exert its anticancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. One of the key pathways targeted by the compound is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer. The compound has been shown to inhibit the activity of this pathway, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1,3-bis(1-benzyl-1H-indol-2-yl)acetone has been shown to have various biochemical and physiological effects. In addition to its anticancer effects, the compound has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to improve glucose metabolism and insulin sensitivity in diabetic mice. However, further studies are needed to fully understand the biochemical and physiological effects of the compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3-bis(1-benzyl-1H-indol-2-yl)acetone in lab experiments is its potent anticancer activity. The compound has been shown to be effective against a range of cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one of the limitations of using the compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1,3-bis(1-benzyl-1H-indol-2-yl)acetone. One area of interest is the development of more efficient synthesis methods to increase the yield of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects. Another area of interest is the development of novel drug delivery systems to improve the solubility and bioavailability of the compound in vivo. Finally, more preclinical studies are needed to evaluate the safety and efficacy of the compound in animal models before it can be considered for clinical trials.
In conclusion, 1,3-bis(1-benzyl-1H-indol-2-yl)acetone is a synthetic compound that has shown promising anticancer activity in preclinical studies. Its mechanism of action is believed to involve the inhibition of multiple signaling pathways involved in cancer cell growth and survival. Further research is needed to fully understand the biochemical and physiological effects of the compound and to develop more efficient synthesis methods and drug delivery systems.

Scientific Research Applications

1,3-bis(1-benzyl-1H-indol-2-yl)acetone has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. The compound is believed to exert its anticancer effects by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.